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Compound of Interest

Compound Name: N-Methylpropionamide

Cat. No.: B074207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Methylpropionamide (NMPA) is a polar, aprotic solvent with a favorable safety and stability

profile, making it a compound of interest in various chemical syntheses. While not a direct

reagent for amide bond formation, its properties as a solvent can be beneficial in facilitating

these critical reactions, particularly in pharmaceutical and peptide synthesis. This document

provides an overview of N-Methylpropionamide's relevant properties and presents general

protocols for amide bond formation where it may be employed as a solvent.

Chemical and Physical Properties of N-Methylpropionamide[1]
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Property Value

CAS Number 1187-58-2

Molecular Formula C4H9NO

Molecular Weight 87.12 g/mol

Appearance Colorless clear liquid

Boiling Point 222 °F

Melting Point -43 °C

Density 0.931 g/mL at 25 °C

Role of N-Methylpropionamide in Chemical
Synthesis
N-Methylpropionamide is primarily utilized in the chemical industry as a versatile solvent and

a chemical intermediate.[1][2] Its good polar solubility and compatibility with a wide range of

organic solvents make it a suitable medium for various chemical reactions.[1] In the context of

amide bond formation, N-Methylpropionamide can serve as a reaction medium, helping to

dissolve reactants and facilitate their interaction.[1] It is also used as a building block in the

synthesis of more complex molecules, where it can be a source for introducing the N-

methylpropionyl group into a target structure.[1][2]

General Protocols for Amide Bond Formation
Amide bonds are typically formed by the reaction of a carboxylic acid and an amine, often with

the use of a coupling agent to activate the carboxylic acid. The following are general protocols

for common amide coupling reactions where N-Methylpropionamide could potentially be used

as a solvent.

Protocol 1: Amide Bond Formation using Carbodiimide
Coupling Agents (e.g., DCC, EDC)
Carbodiimides are widely used reagents for the formation of amide bonds.
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Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-Methylpropionamide - Natural Micron Pharm Tech [nmpharmtech.com]

2. nbinno.com [nbinno.com]

To cite this document: BenchChem. [N-Methylpropionamide in Amide Bond Formation:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074207#n-methylpropionamide-as-a-reagent-for-
amide-bond-formation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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